Cas no 2408963-99-3 (1-Methyl-4-methylsulfanylpyrazole-3-carboxylic acid)

• Product Name: 1-Methyl-4-methylsulfanylpyrazole-3-carboxylic acid
• CAS No: 2408963-99-3
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• CID: 5795315
• PubChem ID: 146082160
• Update Time: 2024-01-06

1-Methyl-4-methylsulfanylpyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2408963-99-3
• Z4131387500
• 1-Methyl-4-methylsulfanylpyrazole-3-carboxylic acid
• 1-methyl-4-(methylsulfanyl)-1H-pyrazole-3-carboxylic acid
• EN300-7540597

• Inchi： 1S/C6H8N2O2S/c1-8-3-4(11-2)5(7-8)6(9)10/h3H,1-2H3,(H,9,10)
• InChI Key： OOPSHWMOOYXXDU-UHFFFAOYSA-N
• SMILES： S(C)C1=CN(C)N=C1C(=O)O

Computed Properties

• Exact Mass: 172.03064868g/mol
• Monoisotopic Mass: 172.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.4Ų